Cas no 1020033-70-8 (C-(7-Methyl-1,2,4triazolo4,3-apyridin-3-yl)methylamine)

• Product Name: C-(7-Methyl-1,2,4triazolo4,3-apyridin-3-yl)methylamine
• CAS No: 1020033-70-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD09994896
• CID: 4559321
• PubChem ID: 55266770
• Update Time: 2024-11-04

C-(7-Methyl-1,2,4triazolo4,3-apyridin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• C-(7-Methyl-1,2,4triazolo4,3-apyridin-3-yl)methylamine
• 7-Methyl-1,2,4-triazolo[4,3-a]pyridine-3-methanamine (ACI)
• (7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanamine
• MFCD09994896
• BS-53125
• C-(7-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL)-METHYLAMINE
• 1020033-70-8
• DTXSID801218630
• VQB03370
• SB76430
• CS-0036736
• 1-{7-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanamine
• 7-methyl-1,2,4-Triazolo[4,3-a]pyridine-3-methanamine
• AKOS006312003

• MDL： MFCD09994896
• Inchi： 1S/C8H10N4/c1-6-2-3-12-7(4-6)10-11-8(12)5-9/h2-4H,5,9H2,1H3
• InChI Key： HMYNVTFOMRVVHM-UHFFFAOYSA-N
• SMILES： N1=C2N(C=CC(C)=C2)C(CN)=N1

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines